Cas no 1405-53-4 (Tylosin Phosphate)

• Product Name: Tylosin Phosphate
• CAS No: 1405-53-4
• MF: C₄₆H₈₀NO₂₁P
• MW: 1014.09527778625
• MDL: MFCD06795692
• CID: 41327
• PubChem ID: 6440844
• Update Time: 2025-11-01

Tylosin Phosphate Chemical and Physical Properties

Names and Identifiers

• Tylosin Phosphate
• TYLAN
• 2-[12-[5-(4,5-DIHYDROXY-4,6-DIMETHYL-OXAN-2-YL)OXY-4-DIMETHYLAMINO-3-HYDROXY-6-METHYL-OXAN-2-YL]OXY-2-ETHYL-14-HYDROXY-3-[(5-HYDROXY-3,4-DIMETHOXY-6-METHYL-OXAN-2-YL)OXYMETHYL]-5,9,13-TRIMETHYL-8,16-DIOXO-1-OXACYCLOHEXADECA-4,6-DIEN-11-YL]ACETALDEHYDE, PHOSPHORIC ACID
• Tylosin, phosphate (salt)
• Farmazin TB
• 2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-Dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde phosphate
• TYLOSIN
• Tylosin (phosphate)
• Einecs 215-779-4
• Pharmasine TB
• Tylan 10 premix
• Tylan 40 premix
• TYLOSIN PHOSPHATE PREMIX
• 2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-Dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R
• ylosin phosphate
• LINSUANTAILEJUNSUYUHUNJI
• TylosinPhosphate80%
• 2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde;phosphoric acid
• CHEMBL1888653
• Pharmasin TB
• NR75X12AFF
• Tylan 10, Tylan 40, Tylan 100, Tylan 100 CAL
• Tylovet 40, Tylovet 100
• HY-B0519B
• TYLAN 20, TYLAN 40
• Tylosin phosphate 100 microg/mL in Acetonitrile
• 1405-53-4
• TYLOSIN PHOSPHATE (SALT)
• MLS002695913
• TYLOSIN PHOSPHATE [GREEN BOOK]
• CS-3443
• SMR001562104
• Tylosin phosphate, VETRANAL(TM), analytical standard
• Tylovet 40Type A Medicated Article
• Q27285010
• Tylovet 100Type A Medicated Article
• F85073
• UNII-NR75X12AFF
• TYLAN 100
• TYLAN 40
• TYLOSIN A PHOSPHATE
• Tylosin phosphate and bentonite drug combination
• NBOODGNJLRRJNA-IAGPQMRQSA-N

• MDL： MFCD06795692
• Inchi： 1S/C46H77NO17.H3O4P/c1-13-33-30(22-58-45-42(57-12)41(56-11)37(52)26(5)60-45)18-23(2)14-15-31(49)24(3)19-29(16-17-48)39(25(4)32(50)20-34(51)62-33)64-44-38(53)36(47(9)10)40(27(6)61-44)63-35-21-46(8,55)43(54)28(7)59-35;1-5(2,3)4/h14-15,17-18,24-30,32-33,35-45,50,52-55H,13,16,19-22H2,1-12H3;(H3,1,2,3,4)/b15-14+,23-18+;/t24-,25+,26-,27-,28+,29+,30-,32-,33-,35+,36-,37-,38-,39-,40-,41-,42-,43+,44+,45-,46-;/m1./s1
• InChI Key： NBOODGNJLRRJNA-IAGPQMRQSA-N
• SMILES： P(=O)(O)(O)O.O1[C@H](C)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1[C@@H](C)[C@@H](CC(=O)O[C@H](CC)[C@H](C=C(C)C=CC([C@H](C)C[C@@H]1CC=O)=O)CO[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)OC)O)O)N(C)C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O |c:25,t:28|

Computed Properties

• Exact Mass: 1013.50000
• Monoisotopic Mass: 1013.496
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 69
• Rotatable Bond Count: 13
• Complexity: 1610
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 316A^2

Experimental Properties

• Boiling Point: 980.7 °C at 760 mmHg
• Flash Point: 546.9 °C
• PSA: 326.24000
• LogP: 0.90490

Tylosin Phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R42/43: inhalation and skin contact can cause allergy.
• Safety Instruction： S22
• RTECS：YP0625000
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents

Additional information on Tylosin Phosphate

Comprehensive Overview of Tylosin Phosphate (CAS No. 1405-53-4): Applications, Mechanism, and Industry Insights

Tylosin Phosphate, identified by its CAS number 1405-53-4, is a macrolide antibiotic widely used in veterinary medicine. This compound, derived from Streptomyces fradiae, is particularly effective against Gram-positive bacteria and some Gram-negative strains. Its phosphate salt formulation enhances solubility, making it a preferred choice for oral and injectable applications in livestock and poultry. The growing demand for antibiotic alternatives and sustainable animal husbandry has spurred interest in optimizing the use of Tylosin Phosphate to combat antimicrobial resistance (AMR).

One of the most searched questions about Tylosin Phosphate is its mechanism of action. The compound inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit, effectively preventing peptide chain elongation. This specificity makes it highly effective against pathogens like Mycoplasma and Staphylococcus. Researchers are also exploring its potential in gut health modulation, as low-dose applications may influence the microbiome without promoting resistance—a hot topic in animal nutrition forums.

In the context of poultry farming, Tylosin Phosphate is frequently discussed for its role in controlling respiratory diseases and enteric infections. With the rise of antibiotic-free production trends, farmers often ask: "Can Tylosin Phosphate be used responsibly?" Studies suggest that targeted use, combined with probiotics and vaccination programs, can reduce overall antibiotic reliance while maintaining herd health. Regulatory agencies like the FDA and EMA provide strict guidelines for withdrawal periods to ensure food safety.

The pharmaceutical industry continues to innovate with Tylosin Phosphate formulations, including water-soluble powders and slow-release injectables. These advancements address concerns about dosage accuracy and treatment compliance. Meanwhile, environmental persistence of antibiotics remains a debated issue. Recent biodegradability studies highlight that Tylosin Phosphate degrades faster in aerobic conditions compared to other macrolides, aligning with eco-friendly farming initiatives.

From a market perspective, the global veterinary antibiotics sector sees steady growth, driven by increasing meat consumption and zoonotic disease outbreaks. Analysts project that Tylosin Phosphate will maintain its market share due to its cost-effectiveness and broad-spectrum activity. However, alternatives like phage therapy and herbal antimicrobials are gaining traction, prompting manufacturers to invest in combination therapies to extend the drug’s lifecycle.

Quality control of Tylosin Phosphate (CAS 1405-53-4) involves rigorous HPLC testing to ensure potency and purity. Counterfeit products remain a challenge in some regions, underscoring the importance of sourcing from GMP-certified suppliers. Stability studies confirm that the compound retains efficacy for 24 months when stored below 25°C in airtight containers—a critical detail for distributors and veterinarians.

Emerging research explores Tylosin Phosphate’s immunomodulatory effects beyond its antibacterial properties. Preliminary data suggest it may downregulate pro-inflammatory cytokines, opening avenues for adjunctive use in chronic inflammatory conditions. Such findings align with the One Health approach, connecting animal, human, and environmental well-being—a frequently searched topic in public health databases.